2-Bromo-6-fluoronicotinaldehyde
Description
2-Bromo-6-fluoronicotinaldehyde is a useful research compound. Its molecular formula is C6H3BrFNO and its molecular weight is 203.998. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Radiochemistry
One significant application involves the synthesis of radiochemical compounds, such as 6-[18F]fluoroveratraldehyde, which is used in the preparation of clinically important tracers like 6-[18F]fluoro-L-dopa. This synthesis demonstrates the utility of halogenated precursors, including bromo and chloro variants, in nucleophilic aromatic substitution reactions to achieve high radiochemical yields under specific conditions (Al-Labadi, Zeller, & Machulla, 2006).
Molecular Structure and Spectroscopy
Research on compounds closely related to 2-Bromo-6-fluoronicotinaldehyde, such as 2-fluoro-4-bromobenzaldehyde, provides insights into their molecular structure and vibrational spectra. X-ray diffraction and vibrational spectroscopy, supported by computational studies, offer detailed analysis on molecular structures, showcasing the importance of such compounds in understanding chemical properties and interactions (Tursun et al., 2015).
Photolabile Protecting Groups
The use of bromo-containing compounds as photolabile protecting groups for aldehydes and ketones underlines their significance in synthetic chemistry. Such compounds can be strategically deployed in the release of various organic molecules, illustrating their versatility in chemical synthesis and potential applications in developing light-responsive materials (Lu, Fedoryak, Moister, & Dore, 2003).
Organic Synthesis Enhancements
This compound and its derivatives find use in enhancing organic synthesis methodologies, such as in the preparation of 1-aryl-1H-indazoles via palladium-catalyzed reactions. These methods emphasize the compound's role in facilitating complex synthesis processes, contributing to the development of new pharmaceuticals and materials (Cho et al., 2004).
Properties
IUPAC Name |
2-bromo-6-fluoropyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrFNO/c7-6-4(3-10)1-2-5(8)9-6/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWBNSWXSPOOISY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C=O)Br)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.00 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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